Cas no 1806739-55-8 (2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806739-55-8
• MF: C₉H₆ClF₃N₂O₂
• MW: 266.604351520538
• CID: 4832160
• Update Time: 2025-07-23

2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF3N2O2/c10-4-6-5(1-2-14)7(16)3-8(15-6)17-9(11,12)13/h3H,1,4H2,(H,15,16)
• InChI Key： KQZVKNWGSGSZAT-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC#N)C(C=C(N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile

2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile

2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile is a highly specialized organic compound with the CAS number 1806739-55-8. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, agrochemistry, and materials science. The structure of this compound is characterized by a pyridine ring substituted with three distinct functional groups: a chloromethyl group at position 2, a hydroxyl group at position 4, and a trifluoromethoxy group at position 6, along with an acetonitrile group at position 3.

The presence of these substituents imparts unique chemical and physical properties to the compound. The chloromethyl group introduces electrophilic reactivity, making it a potential candidate for nucleophilic substitution reactions. The hydroxyl group contributes to hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents and its ability to participate in intermolecular interactions. The trifluoromethoxy group, on the other hand, is known for its electron-withdrawing effects, which can stabilize certain reactive intermediates and influence the electronic properties of the molecule. Additionally, the acetonitrile group adds a nitrile functionality, which is often associated with high thermal stability and potential applications in polymer chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile through multi-step routes involving advanced coupling reactions and selective oxidations. Researchers have employed techniques such as Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling to construct the pyridine core with high precision. The incorporation of trifluoromethoxy groups has been achieved via nucleophilic aromatic substitution using triflate intermediates, while the acetonitrile group has been introduced through cyanation reactions under catalytic conditions.

The compound has garnered significant attention due to its potential applications in drug discovery and agrochemical development. Its structural features make it an ideal candidate for exploring biological activities such as enzyme inhibition and receptor binding. Recent studies have demonstrated that 2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile exhibits potent inhibitory activity against key enzymes involved in metabolic pathways, making it a promising lead compound for anti-inflammatory and anti-cancer drug development.

In addition to its medicinal applications, this compound has shown potential in agrochemistry as a precursor for herbicides and fungicides. The trifluoromethoxy group is particularly valuable in agricultural chemicals due to its ability to enhance bioavailability and resistance to metabolic degradation in plants. Researchers have also explored its use as a building block for advanced materials, such as high-performance polymers and organic semiconductors.

From an environmental perspective, understanding the degradation pathways of 2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile is crucial for assessing its ecological impact. Studies have shown that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. However, further research is needed to evaluate its long-term persistence in soil and aquatic systems.

In conclusion, 2-(Chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No: 1806739-55-8) represents a versatile platform for chemical innovation across multiple disciplines. Its unique combination of functional groups offers immense potential for developing novel therapeutic agents, agrochemicals, and advanced materials. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a significant role in shaping future advancements in chemical science.